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Compound of Interest

Compound Name: ONO-RS-082

Cat. No.: B1663043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ONO-RS-082 is a potent and reversible inhibitor of phospholipase A2 (PLA2), a key enzyme in

the arachidonic acid cascade responsible for the production of various inflammatory mediators.

[1][2][3] Accurate preparation of a stock solution is the first critical step for in vitro and in vivo

studies investigating its biological effects, which include the disruption of endosome tubule

formation and maintenance of the Golgi complex.[2][4] This document provides a detailed

protocol for the preparation, storage, and handling of ONO-RS-082 stock solutions using

dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical Properties and Storage
A summary of the key quantitative data for ONO-RS-082 is presented in the table below. It is

crucial to use this information for accurate concentration calculations and proper storage to

maintain the compound's stability and activity.
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Property Value Citations

Molecular Weight 371.86 g/mol [3][5]

Appearance White to off-white solid [5]

Solubility in DMSO

Up to 100 mg/mL (268.92

mM). Solubility can be aided

by warming or sonication. It is

recommended to use newly

opened, anhydrous DMSO as

the product is hygroscopic.

[1][5]

Storage of Powder

-20°C for up to 3 years or 4°C

for up to 2 years. Store in the

dark as the compound is light-

sensitive.

[1][5]

Stock Solution Storage

Aliquot and store at -20°C for

up to 3 months or -80°C for up

to 6 months to avoid repeated

freeze-thaw cycles.

[2][5][6]

Experimental Protocol: Preparation of a 50 mM
ONO-RS-082 Stock Solution
This protocol details the steps to prepare a 50 mM stock solution of ONO-RS-082 in DMSO.

Materials
ONO-RS-082 powder

Anhydrous/molecular grade Dimethyl Sulfoxide (DMSO)[7]

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)

Equipment
Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves.

Calculations
To prepare a 50 mM stock solution, the required mass of ONO-RS-082 can be calculated using

the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 50 mM stock solution:

Concentration = 50 mM = 0.050 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 371.86 g/mol

Mass (mg) = 0.050 mol/L * 0.001 L * 371.86 g/mol = 0.01859 g = 18.59 mg

Procedure
Acclimatization: Before opening, allow the vial of ONO-RS-082 powder to equilibrate to room

temperature for at least 1 hour.[6] This prevents condensation of moisture onto the

hygroscopic compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of ONO-RS-082 (e.g., 18.59 mg for 1 mL of a 50 mM solution) into

the tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

ONO-RS-082 powder.
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Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. If necessary, gentle warming in a water bath or brief sonication can be used to aid

dissolution.[1] Visually inspect the solution to ensure no solid particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots in sterile cryovials.[5]

Storage: Store the aliquots at -20°C or -80°C in a light-protected container.[1][2][4][5][6]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the preparation of the ONO-RS-082 stock

solution.
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Caption: Workflow for ONO-RS-082 Stock Solution Preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1663043?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: Inhibition of PLA2 Signaling
ONO-RS-082 exerts its effects by inhibiting phospholipase A2 (PLA2). This enzyme is

responsible for hydrolyzing membrane phospholipids to release arachidonic acid, the precursor

for prostaglandins and leukotrienes, which are potent inflammatory mediators. The diagram

below shows a simplified representation of this pathway.

Simplified PLA2 Signaling Pathway
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Caption: ONO-RS-082 inhibits the PLA2-mediated release of arachidonic acid.

Safety Precautions
Always handle ONO-RS-082 in a well-ventilated area or a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.

Avoid direct contact.

Consult the Safety Data Sheet (SDS) for ONO-RS-082 for complete safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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